![molecular formula C20H29N3O4S B4986229 N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide](/img/structure/B4986229.png)
N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide, also known as DAPTA, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. DAPTA is a synthetic compound that was first developed in the late 1990s by researchers at the University of California, San Francisco. Since then, numerous studies have been conducted to investigate the various properties and potential applications of DAPTA.
Mechanism of Action
N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide works by binding to the CD4 receptor and blocking the binding of the HIV envelope glycoprotein. This prevents the virus from entering the target cells and replicating. This compound has also been shown to inhibit the fusion of HIV-infected cells with uninfected cells, further reducing the spread of the virus.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and is well-tolerated in animal models. It has also been shown to have a long half-life, making it a promising candidate for therapeutic use. In addition to its anti-HIV properties, this compound has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of other diseases such as multiple sclerosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide is its specificity for the CD4 receptor, which makes it a highly targeted therapeutic agent. However, one limitation of this compound is its relatively low potency compared to other anti-HIV drugs. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
Despite its limitations, N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide has shown great promise in the field of HIV/AIDS research. Future research should focus on optimizing the synthesis of this compound to improve its potency and developing more effective delivery methods. Clinical trials should also be conducted to evaluate the safety and efficacy of this compound in humans. In addition, this compound may have potential applications in the treatment of other diseases, so further research should be conducted to investigate its therapeutic potential in other areas.
Synthesis Methods
The synthesis of N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide involves several steps, including the reaction of 4-hydroxybenzaldehyde with N,N-dimethylformamide dimethyl acetal to form the corresponding benzylidene acetal. This intermediate is then reacted with piperidine and sodium hydride to form the piperidine salt. The final step involves the reaction of the piperidine salt with allyl bromide to form this compound.
Scientific Research Applications
N,N-diallyl-3-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide has been extensively studied for its potential therapeutic applications, particularly in the field of HIV/AIDS research. One of the most significant applications of this compound is its ability to inhibit the entry of HIV into target cells. This compound binds to the CD4 receptor on the surface of T-cells and prevents the binding of the HIV envelope glycoprotein, thereby blocking viral entry.
properties
IUPAC Name |
3-[1-(dimethylsulfamoyl)piperidin-4-yl]oxy-N,N-bis(prop-2-enyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4S/c1-5-12-22(13-6-2)20(24)17-8-7-9-19(16-17)27-18-10-14-23(15-11-18)28(25,26)21(3)4/h5-9,16,18H,1-2,10-15H2,3-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRXUQCHXGJBDEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC(CC1)OC2=CC=CC(=C2)C(=O)N(CC=C)CC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.